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Compound of Interest

(18alpha,19alpha)-3beta-
Compound Name:
Hydroxyurs-20-en-16-one

Cat. No.: B12091832

Get Quote

Chemical Identity and Structural Significance

(180,190)-3pB-Hydroxyurs-20-en-16-one (CAS No. 42482-69-9) is a pentacyclic triterpenoid
belonging to the taraxastane (also known as heterolupane or 18a,19a-ursane) subclass.[1]
While often categorized under the ursane skeleton due to historical nomenclature, its specific
stereochemistry at C18 and C19 (both alpha) distinguishes it as a taraxastane derivative.

Common Synonyms: 16-Oxo-pseudotaraxasterol, 16-Carbonyl-pseudotaraxasterol, 16-Oxo-
taraxast-20-en-3[3-ol.

¢ Molecular Formula: C3oH4sO2
¢ Molecular Weight: 440.71 g/mol
o Key Structural Features:

o Skeleton: Pentacyclic triterpene (Taraxastane type).
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o Functional Groups: C3-hydroxyl (B-configuration), C16-ketone (carbonyl), C20-double
bond.

o Stereochemistry: 18a-H, 19a-H (cis-fused E-ring junction characteristic of taraxastanes).

This compound is structurally distinct from common ursanes (like a-amyrin) due to the
oxidation at C16 and the specific position of the double bond in the E-ring (C20-C21 or C20-
C30, depending on the exact isomer, but "20-ene" typically denotes the endocyclic C20-C21 or
exocyclic C20-C30 in taraxastanes).

Natural Sources

The primary confirmed natural source for this specific triterpenoid is the bark of the Hazelnut
tree (Corylus avellana L.). It appears as a minor to moderate constituent in the triterpene
fraction of the bark extract.

Primary Source: Corylus avellana L. (Betulaceae)[2]

e Part Used: Outer and inner bark.
» Abundance: Approximately 3.6% of the total triterpene fraction in n-butanol extracts.

o Co-occurring Metabolites: The compound is found alongside major triterpenes such as
Lupeol (31.6%), Betulin (7.1%), B-Sitosterol (11.9%), and Friedoolean-8-en-3-one (4.7%).

+ Chemotaxonomic Significance: Unlike Betula species (Birch), which are dominated by
betulin (>60%), Corylus avellana exhibits a more diverse triterpene profile where lupeol is
dominant, and rare oxidized derivatives like (18a,19a)-3B-hydroxyurs-20-en-16-one
accumulate.

Other Potential Sources

While Corylus avellana is the definitive source, structurally related 16-oxo-triterpenes (e.g., 16-
oxo-taraxasterol, 16-oxo-arnidiol) are found in:

o Calendula officinalis (Marigold): Rich in faradiol and arnidiol derivatives (taraxastane diols),
often with C16 oxidation.
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» Salvia species: Known for diverse ursane and oleanane derivatives, though specific reports
of the 20-en-16-one isomer are less common.

Quantitative Profile in Corylus avellana Bark

Compound Relative Abundance (%) Structural Class
Lupeol 31.6 Lupane

Betulin 7.1 Lupane
ifclx;sl_::l—%—Hydroxyurs—20— 3.6 Taraxastane
Friedoolean-8-en-3-one 4.7 Friedelane
[3-Sitosterol 11.9 Sterol

Extraction and Isolation Protocol

The isolation of (18a,190a)-33-hydroxyurs-20-en-16-one requires fractionation of the lipophilic
extract from Corylus avellana bark. The following protocol ensures high purity suitable for
structural validation.

Step-by-Step Methodology

o Plant Material Preparation:
o Air-dry Corylus avellana bark and pulverize to a fine powder (<0.5 mm).
e Solvent Extraction:
o Extract 1.0 kg of powder with n-Hexane (3 x 2 L) to remove lipids and waxes (defatting).

o Extract the residue with n-Butanol or Chloroform/Methanol (2:1) to retrieve the triterpenoid
fraction.

o Concentrate the combined extracts under reduced pressure (Rotavap at 40°C) to yield a
crude gum.

o Saponification (Optional but Recommended):
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o Reflux the crude extract with 10% KOH in ethanol for 2 hours to hydrolyze esters (fatty
acids).

o Extract the unsaponifiable matter (triterpenes) with diethyl ether.
o Chromatographic Separation:
o Stationary Phase: Silica gel 60 (0.063-0.200 mm).
o Mobile Phase: Gradient elution using Hexane:Ethyl Acetate (starting 95:5 — 80:20).

o Fraction Monitoring: TLC (Silica gel 60 F254); Visualization with Anisaldehyde-Sulfuric
acid reagent (violet/blue spots).

e Purification:
o Collect fractions containing the target (Rf ~0.4 in Hex:EtOAc 8:2).

o Perform preparative HPLC (C18 column) using Acetonitrile:Water (90:10) or recrystallize
from Methanol/Chloroform.

Visualization of Isolation Workflow
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Figure 1: Isolation workflow for (18a,190)-3p3-Hydroxyurs-20-en-16-one from Hazelnut bark.
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Biosynthetic Pathway

The biosynthesis of (18a,19a)-33-hydroxyurs-20-en-16-one follows the general triterpenoid
pathway via the cyclization of 2,3-oxidosqualene. The key divergence occurs at the
baccharenyl cation or lupanyl cation stage, leading to the taraxastane skeleton via ring
expansion and methyl migration.

Proposed Pathway

e Precursor: 2,3-Oxidosqualene.

o Cyclization: Protonation triggers cyclization to the Dammarenyl cation.

* Ring Expansion: Expansion of the D-ring leads to the Baccharenyl cation.
o Skeleton Formation: Further cyclization forms the Lupanyl cation.

o Rearrangement: Ring E expansion/migration yields the Taraxastanyl cation (18a,19a-ursane
skeleton).

e Functionalization:
o C3-OH: Retained from oxidosqualene.
o C20-ene: Elimination of a proton from C21 or C30.

o C16-Oxidation: Late-stage enzymatic oxidation (likely P450-mediated) introduces the
ketone at C16.
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Figure 2: Proposed biosynthetic pathway from oxidosqualene to the target taraxastane
derivative.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 180a-Glycylrrhizin | CAS#:83896-44-0 | Chemsrc [chemsrc.com]
o 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

» To cite this document: BenchChem. [(18a,19a)-33-Hydroxyurs-20-en-16-one: Natural
Sources and Isolation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12091832/docs#18-19-3-hydroxyurs-20-en-16-one-
natural-sources-and-isolation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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